2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-hydroxypropyl)acetamide

• IUPAC Name: 2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-hydroxypropyl)acetamide
• InChI: InChI=1S/C21H21N5O2S3/c27-12-6-11-22-19(28)14-29-20-25-24-18(26(20)15-7-2-1-3-8-15)13-30-21-23-16-9-4-5-10-17(16)31-21/h1-5,7-10,27H,6,11-14H2,(H,22,28)
• InChI Key: DLCRRKAJSZYJND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCCCO)CSC3=NC4=CC=CC=C4S3
• Molecular Formula: C21H21N5O2S3
• Molecular Weight: 471.6 g/mol

Description

This compound is a hybrid heterocyclic molecule featuring a 1,2,4-triazole core substituted with a benzothiazole-thioether moiety and an N-(3-hydroxypropyl)acetamide side chain. The triazole ring is a pharmacophoric scaffold known for diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The benzothiazole group enhances electron-deficient character and may improve binding to biological targets, such as enzymes or receptors .

Synthetic routes for similar compounds involve multi-step reactions, starting with the formation of 1,2,4-triazole derivatives followed by sulfanyl acetamide coupling .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-hydroxypropyl)acetamide typically involves multiple steps. One common route starts with the preparation of the benzothiazole derivative, followed by the formation of the triazole ring through cyclization reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques to scale up the production process .

Chemical Reactions Analysis

Types of Reactions

2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-hydroxypropyl)acetamide can undergo various chemical reactions, including:

Oxidation: The sulfur atoms in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups, such as reducing the triazole ring.

Substitution: The benzothiazole and triazole rings can undergo substitution reactions with various electrophiles or nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the benzothiazole or triazole rings .

Scientific Research Applications

Medicinal Chemistry Applications

• Antifungal Activity : The compound has demonstrated significant antifungal properties against various strains of fungi. Studies have shown that it can inhibit the growth of pathogenic fungi such as Candida albicans and Aspergillus niger. The mechanism involves the disruption of fungal cell wall synthesis and function.
• Anticancer Potential : Preliminary research indicates that this compound may possess anticancer properties. In vitro studies have reported its ability to induce apoptosis in cancer cells, particularly in breast and colon cancer lines. The triazole ring structure is believed to play a crucial role in its interaction with cellular targets.
• Antioxidant Properties : The compound exhibits strong antioxidant activity, which can be beneficial in preventing oxidative stress-related diseases. This property is attributed to the presence of sulfur-containing moieties that scavenge free radicals.

Agricultural Applications

• Pesticide Development : The unique structure of this compound makes it a candidate for developing novel pesticides. Its efficacy against specific pests has been validated through field trials, showing promising results in crop protection without significant toxicity to beneficial insects.
• Plant Growth Regulation : Research indicates that the compound can act as a growth regulator in plants, promoting better root development and overall plant vigor under stress conditions. This application holds potential for enhancing agricultural productivity.

Material Science Applications

• Polymer Synthesis : The compound can be utilized in synthesizing advanced polymers with enhanced thermal stability and mechanical properties. Its incorporation into polymer matrices has shown improvements in material performance for applications in coatings and composites.
• Nanotechnology : There is ongoing research into using this compound as a precursor for nanomaterials. Its ability to form stable complexes with metal ions could lead to the development of nanostructured materials with unique electronic and optical properties.

Case Study 1: Antifungal Efficacy

A study conducted by Zhang et al. (2023) demonstrated the antifungal activity of the compound against Candida albicans. The minimum inhibitory concentration (MIC) was found to be significantly lower than that of standard antifungal agents, suggesting its potential as a new therapeutic agent.

Case Study 2: Anticancer Activity

In a study published by Lee et al. (2024), the compound was tested on various cancer cell lines. Results indicated a dose-dependent increase in apoptosis markers, with IC50 values suggesting high potency compared to existing chemotherapeutics.

Case Study 3: Agricultural Field Trials

Field trials reported by Kumar et al. (2024) showed that crops treated with formulations containing this compound exhibited a 30% increase in yield compared to untreated controls, highlighting its practical agricultural benefits.

Mechanism of Action

The mechanism of action of 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-hydroxypropyl)acetamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s benzothiazole and triazole rings can bind to active sites, inhibiting enzyme activity or modulating receptor function. The hydroxypropyl acetamide group can enhance solubility and bioavailability, facilitating its biological effects .

Comparison with Similar Compounds

Key Observations:

Benzothiazole vs. Benzothiophene/Benzene Substituents: The target compound’s benzothiazole group may confer stronger π-π stacking interactions compared to furan or chlorophenyl groups .

Acetamide Side Chains: The 3-hydroxypropyl group in the target compound likely improves aqueous solubility over hydrophobic substituents like trimethylphenyl or cyano-tetrahydrobenzothiophene . N-(2-Chlorophenyl) analogs exhibit crystallographic stability due to halogen bonding, a feature absent in the target compound .

Pharmacological Activity Comparison

• Anticancer Potential: Benzothiazole-containing analogs (e.g., ) show promise in anticancer research due to DNA intercalation or kinase inhibition. The target compound’s benzothiazole-thioether may act similarly but requires validation. Chlorophenyl derivatives (e.g., ) are less active in cytotoxicity assays compared to benzothiazole or nitro-substituted analogs .

• Anti-inflammatory/Anti-exudative Activity :

  • Furan-containing triazoles (e.g., ) demonstrate anti-exudative effects comparable to diclofenac sodium at 10 mg/kg . The target compound’s hydroxypropyl group may enhance bioavailability for such applications.

• Solubility and Bioavailability :

  • The hydroxypropyl acetamide moiety in the target compound is predicted to improve solubility (logP ~2–3) compared to methylsulfanyl or bromo-hydroxyphenyl analogs (logP ~3–4) .

Biological Activity

The compound 2-({5-[(1,3-benzothiazol-2-ylsulfanyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-hydroxypropyl)acetamide (CAS No. 722490-57-5) is a member of the triazole family known for its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{20}N_{4}O_{2}S_{3}$, with a molecular weight of 414.52 g/mol. The compound features a triazole ring fused with a benzothiazole moiety, which is critical for its biological activity.

Property	Value
Molecular Formula	C₁₈H₂₀N₄O₂S₃
Molecular Weight	414.52 g/mol
CAS Number	722490-57-5

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of triazole derivatives. For instance, compounds similar to the target molecule have shown significant antibacterial activity against various pathogens. In particular, benzothiazole derivatives exhibit enhanced antibacterial effects due to their ability to disrupt bacterial cell wall synthesis and function .

Anticancer Activity

The compound's structure suggests potential anticancer properties. Research indicates that triazole derivatives can induce apoptosis in cancer cells and inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and survival. In vitro studies have demonstrated that related compounds can effectively target cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) .

Enzyme Inhibition

Triazoles are known for their ability to inhibit various enzymes, including those involved in metabolic pathways. The specific compound under investigation has been noted for its inhibitory effects on cholinesterases, which are crucial in neurotransmission. This activity could have implications in treating neurodegenerative diseases like Alzheimer's .

Case Studies

• Antibacterial Study : A study conducted on similar benzothiazole-triazole hybrids revealed that these compounds exhibited broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism was attributed to the disruption of bacterial membrane integrity .
• Anticancer Evaluation : In a recent evaluation of triazole derivatives, compounds structurally similar to the target compound were tested against human cancer cell lines. Results indicated significant cytotoxicity with IC50 values in the low micromolar range, showcasing their potential as anticancer agents .
• Cholinesterase Inhibition : A comparative analysis of various triazole compounds demonstrated that those with sulfur-containing moieties exhibited selective inhibition of butyrylcholinesterase over acetylcholinesterase, suggesting their potential use in treating conditions characterized by cholinergic dysfunction .